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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol

Cat. No.: B121337 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 4-Ethyl-2-
methoxyphenol

Abstract
4-Ethyl-2-methoxyphenol, also known as 4-ethylguaiacol, is a phenolic compound with

significant applications in the food and fragrance industries. It is a key aroma component found

in various foods and beverages, including red wine and coffee, and is also used as a smoke

flavoring.[1] This technical guide provides a comprehensive overview of the physical and

chemical properties of 4-Ethyl-2-methoxyphenol, along with relevant experimental protocols,

safety information, and analytical methodologies. This document is intended for researchers,

scientists, and professionals in drug development and related fields.

Chemical and Physical Properties
4-Ethyl-2-methoxyphenol is a member of the methoxyphenols class of organic compounds.[2]

It is characterized by a methoxy group attached to the benzene ring of a phenol moiety.[2] The

compound typically appears as a clear, colorless to light yellow liquid with a warm, sweet, and

spicy medicinal odor.[1][3]
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Property Value Source

IUPAC Name 4-Ethyl-2-methoxyphenol [4]

Synonyms
4-Ethylguaiacol, 2-Methoxy-4-

ethylphenol, p-Ethylguaiacol
[1][3][4]

CAS Number 2785-89-9 [1][4]

Molecular Formula C₉H₁₂O₂ [1][3][4]

Molecular Weight 152.19 g/mol [1][3]

Appearance
Clear colorless to light yellow

liquid
[1][5]

Odor Warm, sweet, spicy, medicinal [1][3]

Physical Properties
Property Value Conditions Source

Melting Point -7 °C to 15 °C [1][3][5]

Boiling Point 234 - 236 °C @ 760.00 mm Hg [1][3][5]

Density 1.063 g/mL at 25 °C [1]

Refractive Index n20/D 1.528 [1]

Flash Point 107 °C / 224 °F [5]

pKa 10.31 ± 0.18 Predicted [1]

LogP 2.18 - 2.434 Estimated [1]

Solubility
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Solvent Solubility Source

Water
693.8 mg/L @ 25 °C

(estimated)

Chloroform Slightly soluble [1]

Methanol Slightly soluble [1]

Ethanol Miscible [3]

Oils Miscible [3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Ethyl-2-
methoxyphenol.

Infrared (IR) Spectroscopy: The NIST Chemistry WebBook provides access to the IR

spectrum of 4-Ethyl-2-methoxyphenol, which is part of the Coblentz Society's evaluated

infrared reference spectra collection.[6]

Mass Spectrometry (MS): Mass spectral data (electron ionization) for this compound is also

available through the NIST Chemistry WebBook.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR data are

available from commercial suppliers like ChemicalBook.[7]

Experimental Protocols
Synthesis of 4-Ethyl-2-methoxyphenol
A reported method for the synthesis of 4-Ethyl-2-methoxyphenol involves the following steps:

Starting with ortho-dichloro ethylphenol.

Heating the starting material with Ethyl benzyl disulfonic acid and an aqueous alkali at a

temperature of 180-200°C.

Following the heating step with a single methylation to yield 4-Ethyl-2-methoxyphenol.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7723928.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7723928.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylguaiacol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylguaiacol
https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2785899&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2785899&Mask=80
https://www.chemicalbook.com/SpectrumEN_2785-89-9_IR.htm
https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://www.benchchem.com/product/b121337?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7723928.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Method: High-Performance Liquid
Chromatography (HPLC)
4-Ethyl-2-methoxyphenol can be analyzed using a reverse-phase HPLC method.[8]

Column: Newcrom R1 HPLC column.[8]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[8]

Mass Spectrometry (MS) Compatibility: For applications compatible with mass spectrometry,

phosphoric acid should be replaced with formic acid in the mobile phase.[8]

UPLC Applications: For faster Ultra-Performance Liquid Chromatography (UPLC)

applications, columns with smaller 3 µm particles are available.[8]

Scalability: This liquid chromatography method is scalable and can be adapted for

preparative separation to isolate impurities. It is also suitable for pharmacokinetic studies.[8]

Sample Preparation HPLC Analysis Data Processing

Sample containing
4-Ethyl-2-methoxyphenol

Dissolve in
Mobile Phase Filter Sample Inject Sample Newcrom R1

Reverse-Phase Column UV or MS Detector Generate Chromatogram Quantify
4-Ethyl-2-methoxyphenol

Click to download full resolution via product page

Caption: General workflow for the HPLC analysis of 4-Ethyl-2-methoxyphenol.

Safety and Hazard Information
4-Ethyl-2-methoxyphenol is considered hazardous and requires careful handling.[5][9]

GHS Hazard Classification
Acute Oral Toxicity: Category 4 (Harmful if swallowed).[3][5]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[3][5]
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Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation).[3][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation), targeting the respiratory system.[3][5]

Precautionary Measures and Handling
Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection.[5][9] Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation occurs.[9]

Handling: Wash hands and any exposed skin thoroughly after handling.[5][9] Avoid breathing

dust, fume, gas, mist, vapors, or spray.[5] Use only outdoors or in a well-ventilated area.[5]

Storage: Store in a well-ventilated place and keep the container tightly closed.[9]

Recommended storage temperature is 2-8°C.[1]

Incompatible Materials: Avoid contact with bases, strong oxidizing agents, acid anhydrides,

and acid chlorides.[5]

Identified Hazards

Personal Protective Equipment (PPE) Handling and Storage

H302: Harmful if swallowed

Protective Clothing

H315: Causes skin irritation

Protective Gloves Avoid contact with skin and eyes

H319: Causes serious eye irritation

Safety Goggles / Face Shield

H335: May cause respiratory irritation

Approved Respirator Use in well-ventilated area

Store at 2-8°C in a dry place

Keep away from incompatible materials
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Caption: Logical relationships between hazards and safety precautions for 4-Ethyl-2-
methoxyphenol.

Conclusion
4-Ethyl-2-methoxyphenol is a compound with well-defined physical and chemical properties.

Its characteristic aroma has led to its use in the food and flavor industries. The information

presented in this guide, including its properties, analytical methods, and safety precautions,

provides a valuable resource for researchers and scientists working with this compound.

Adherence to the outlined safety and handling protocols is essential to ensure safe laboratory

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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